5-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile

• IUPAC Name: 5-[4-[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyridine-2-carbonitrile
• InChI: InChI=1S/C18H20FN5O/c1-12-17(19)18(23-13(2)22-12)25-11-14-5-7-24(8-6-14)16-4-3-15(9-20)21-10-16/h3-4,10,14H,5-8,11H2,1-2H3
• InChI Key: LXHJQJRYMKNBCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C)OCC2CCN(CC2)C3=CN=C(C=C3)C#N)F
• Molecular Formula: C18H20FN5O
• Molecular Weight: 341.4 g/mol
• CAS No.: 2640846-45-1

Description

The compound 5-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile is a pyrimidine-piperidine hybrid with a pyridine-2-carbonitrile backbone. Its structure features a substituted pyrimidine ring (5-fluoro, 2,6-dimethyl) linked via an oxymethyl-piperidine bridge to a pyridine-carbonitrile moiety.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Features	Synthesis Yield (If Reported)	Notable Properties/Activities
5-(4-{[(5-Fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile	Not explicitly provided*	~375.4 (estimated)	- 5-Fluoro, 2,6-dimethyl pyrimidine - Piperidin-1-yl bridge - Pyridine-2-carbonitrile	N/A	Hypothesized kinase inhibition
6-(4-Methoxyphenyl)-2-(4-methylpiperidin-1-yl)-4-oxo-1,4-dihydropyrimidine-5-carbonitrile	C₁₈H₂₀N₄O₂	324.4	- 4-Methoxyphenyl<br>- 4-Methylpiperidin-1-yl<br>- 4-Oxo dihydropyrimidine	Min. 95% purity	Discontinued (potential instability?)
2-((3-Hydroxyphenyl)amino)-4-(4-methyl-2-(methylamino)-thiazol-5-yl)pyrimidine-5-carbonitrile	Not provided	N/A	- Thiazole substitution - 3-Hydroxyphenylamino group	18% yield	Structural complexity, moderate yield
Benzylidinehydrazinyl derivatives of 4-alkyl pyrimidine-5-carbonitrile	Variable	~300–350 (estimated)	- Hydrazinyl-benzylidene groups - Isobutyl or methyl substituents	"Good yields" (unspecified)	Antimicrobial screening candidates

*Molecular formula inferred from IUPAC name: Likely C₂₀H₂₁FN₆O.

Substituent-Driven Differences

• Pyrimidine Substitutions: The 5-fluoro, 2,6-dimethyl groups in the target compound may enhance metabolic stability and lipophilicity compared to non-fluorinated analogs (e.g., methoxyphenyl or oxo groups in ). Fluorine’s electronegativity could improve binding affinity in enzyme pockets .
• Carbonitrile vs. Other Functional Groups : The pyridine-2-carbonitrile group may offer stronger hydrogen-bonding capabilities compared to thiazole or hydrazinyl derivatives (e.g., ), affecting target selectivity.

Pharmacological Implications

While direct activity data for the target compound are unavailable, analogs suggest:

• Kinase Inhibition : Pyrimidine-piperidine hybrids are often kinase inhibitors (e.g., JAK2 or EGFR inhibitors). The fluorine and methyl groups may mimic ATP-binding pocket interactions .
• Antimicrobial Potential: Benzylidinehydrazinyl derivatives in showed antimicrobial activity, but the target compound’s fluorinated pyrimidine might offer broader-spectrum efficacy.